2,4-Dibromo-alpha-butylbenzeneacetonitrile

• Molecular Formula: C12H13Br2N
• Molecular Weight: 331.05 g/mol
• IUPAC Name: 2-(2,4-dibromophenyl)hexanenitrile
• InChI: InChI=1S/C12H13Br2N/c1-2-3-4-9(8-15)11-6-5-10(13)7-12(11)14/h5-7,9H,2-4H2,1H3
• InChI Key: PUZLVQJXUAYVOW-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(C#N)C1=C(C=C(C=C1)Br)Br

Description

2,4-Dibromo-alpha-butylbenzeneacetonitrile is a useful research compound. Its molecular formula is C12H13Br2N and its molecular weight is 331.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred and cooled (ice-bath) mixture of 27.5 parts of 2,4-dibromobenzeneacetonitrile, 135 parts of N,N-dimethylformamide and 67.5 parts of benzene are added portionwise 3.2 parts of sodium hydride dispersion 78% while nitrogen gas is introduced. After stirring for one hour, 14 parts of 1-bromobutane are added dropwise. Upon completion, stirring is continued for 2 hours at room temperature. The reaction mixture is poured onto water and the product is extracted twice with 2,2'-oxybispropane. The combined extracts are washed twice with water, dried, filtered and evaporated. The residue is distilled, yielding 22 parts of 2,4-dibromo-α-butylbenzeneacetonitrile; bp. 124° C. at 0.05 mm. pressure.